Cas no 1003011-96-8 (1-hexyl-1H-pyrazol-3-amine)

1-Hexyl-1H-pyrazol-3-amine is a pyrazole derivative featuring a hexyl substituent at the 1-position and an amino group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its structure allows for further functionalization, making it valuable in the design of biologically active molecules. The hexyl chain enhances lipophilicity, which can influence solubility and binding affinity in target applications. The amine group provides a reactive site for derivatization, enabling the formation of amides, imines, or other nitrogen-containing functionalities. This compound is typically handled under controlled conditions due to its reactive nature.

1-hexyl-1H-pyrazol-3-amine structure

Product Name:1-hexyl-1H-pyrazol-3-amine

CAS No:1003011-96-8

MF:C₉H₁₇N₃

MW:167.251381635666

MDL:MFCD12149405

CID:4675519

PubChem ID:60783142

Update Time:2025-06-22

1-hexyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- (1-Hexyl-1H-pyrazol-3-yl)amine
- 1-Hexyl-1H-pyrazol-3-amine
- 1-hexyl-1H-pyrazol-3-ylamine
- OVKMNTSMQHMYDH-UHFFFAOYSA-N
- 1-hexyl-1H-pyrazol-3-amine
- MDL： MFCD12149405
- Inchi： 1S/C9H17N3/c1-2-3-4-5-7-12-8-6-9(10)11-12/h6,8H,2-5,7H2,1H3,(H2,10,11)
- InChI Key： OVKMNTSMQHMYDH-UHFFFAOYSA-N
- SMILES： N1(C=CC(N)=N1)CCCCCC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 116
Topological Polar Surface Area: 43.8

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abcr	AB422894-1 g	1-Hexyl-1H-pyrazol-3-amine	1003011-96-8		1g	€339.20	2022-03-02
abcr	AB422894-5 g	1-Hexyl-1H-pyrazol-3-amine	1003011-96-8		5g	€765.20	2022-03-02
Chemenu	CM331413-1g	1-Hexyl-1H-pyrazol-3-amine	1003011-96-8	95%+	1g	$802	2021-08-18
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abcr	AB422894-1g	1-Hexyl-1H-pyrazol-3-amine; .	1003011-96-8		1g	€616.10	2025-04-22
abcr	AB422894-5g	1-Hexyl-1H-pyrazol-3-amine; .	1003011-96-8		5g	€1106.00	2025-04-22
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